Cas no 477865-55-7 (N-(7-[1-(3-FLUOROPHENOXY)ETHYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL)-N'-METHOXYIMINOFORMAMIDE)

• Product Name: N-(7-[1-(3-FLUOROPHENOXY)ETHYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL)-N'-METHOXYIMINOFORMAMIDE
• CAS No: 477865-55-7
• MF: C₁₅H₁₅FN₆O₂
• MW: 330.317005395889
• CID: 5233424
• Update Time: 2025-07-09

N-(7-[1-(3-FLUOROPHENOXY)ETHYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL)-N'-METHOXYIMINOFORMAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(7-[1-(3-FLUOROPHENOXY)ETHYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL)-N'-METHOXYIMINOFORMAMIDE
• (E)-N-{7-[1-(3-fluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}-N'-methoxymethanimidamide
• N'-[7-[1-(3-fluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-N-methoxymethanimidamide
• N-(7-(1-(3-Fluorophenoxy)ethyl)(1,2,4)triazolo[1,5-a]pyrimidin-2-yl)-N'-methoxyiminoformamide

• Inchi： 1S/C15H15FN6O2/c1-10(24-12-5-3-4-11(16)8-12)13-6-7-17-15-20-14(21-22(13)15)18-9-19-23-2/h3-10H,1-2H3,(H,18,19,21)
• InChI Key： GZIWXOUMCXUJHP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC(C)C1=CC=NC2=NC(/N=C/NOC)=NN12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 429
• XLogP3: 1.9
• Topological Polar Surface Area: 85.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-(7-[1-(3-FLUOROPHENOXY)ETHYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL)-N'-METHOXYIMINOFORMAMIDE

Comprehensive Overview of N-(7-[1-(3-FLUOROPHENOXY)ETHYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL)-N'-METHOXYIMINOFORMAMIDE (CAS No. 477865-55-7)

The compound N-(7-[1-(3-FLUOROPHENOXY)ETHYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL)-N'-METHOXYIMINOFORMAMIDE, identified by its CAS No. 477865-55-7, represents a significant advancement in the field of heterocyclic chemistry. This molecule, characterized by its unique [1,2,4]triazolo[1,5-a]pyrimidine core, has garnered attention due to its potential applications in pharmaceutical and agrochemical research. The presence of a 3-fluorophenoxy moiety and a methoxyiminoformamide group enhances its reactivity and binding affinity, making it a subject of interest for scientists exploring novel bioactive compounds.

In recent years, the demand for triazolopyrimidine derivatives has surged, driven by their versatility in drug discovery and crop protection. Researchers are particularly intrigued by the N-(7-[1-(3-FLUOROPHENOXY)ETHYL] side chain, which contributes to the compound's stability and bioavailability. This structural feature aligns with current trends in precision chemistry, where tailored molecular designs are prioritized for targeted applications. The compound's CAS No. 477865-55-7 is frequently searched in academic databases, reflecting its relevance in modern synthetic chemistry.

One of the key questions often explored in relation to N-(7-[1-(3-FLUOROPHENOXY)ETHYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL)-N'-METHOXYIMINOFORMAMIDE is its mechanism of action. Preliminary studies suggest that the triazolo[1,5-a]pyrimidine scaffold interacts with specific enzymatic pathways, potentially inhibiting key biological processes. This has led to investigations into its use as a lead compound for developing new therapeutics, particularly in areas such as anti-inflammatory and antimicrobial agents. The 3-fluorophenoxy group further enhances its lipophilicity, improving membrane permeability—a critical factor in drug design.

From an agrochemical perspective, CAS No. 477865-55-7 is being studied for its potential role in crop protection. The methoxyiminoformamide moiety is known to exhibit herbicidal and fungicidal properties, making it a candidate for next-generation sustainable pesticides. As the agricultural industry shifts toward eco-friendly solutions, this compound's ability to degrade into non-toxic byproducts is a significant advantage. Searches for "triazolopyrimidine herbicides" and "fluorophenoxy derivatives in agriculture" have increased, highlighting its growing importance.

The synthesis of N-(7-[1-(3-FLUOROPHENOXY)ETHYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL)-N'-METHOXYIMINOFORMAMIDE involves multi-step reactions, often starting with the construction of the [1,2,4]triazolo[1,5-a]pyrimidine core. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling are employed to improve yield and purity. These methods align with the broader trend of green chemistry, where efficiency and environmental impact are prioritized. The compound's CAS No. 477865-55-7 is frequently referenced in patents, underscoring its commercial potential.

In conclusion, N-(7-[1-(3-FLUOROPHENOXY)ETHYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL)-N'-METHOXYIMINOFORMAMIDE (CAS No. 477865-55-7) is a multifaceted compound with promising applications in both pharmaceuticals and agriculture. Its unique structural features, including the 3-fluorophenoxy and methoxyiminoformamide groups, make it a valuable subject for ongoing research. As interest in heterocyclic compounds and sustainable chemistry grows, this molecule is poised to play a pivotal role in future innovations.